Palmatine Palmatine
Brand Name: Vulcanchem
CAS No.: 3486-67-7
VCID: VC0190311
InChI: InChI=1S/C21H22NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,9-12H,7-8H2,1-4H3/q+1
SMILES:
Molecular Formula: C21H22NO4+
Molecular Weight: 352.4 g/mol

Palmatine

CAS No.: 3486-67-7

VCID: VC0190311

Molecular Formula: C21H22NO4+

Molecular Weight: 352.4 g/mol

* For research use only. Not for human or veterinary use.

Palmatine - 3486-67-7

Description

Palmatine is a protoberberine alkaloid found in various medicinal plants, including Coptis chinensis, Rhizoma coptidis, and Corydalis yanhusuo . It has been used extensively in traditional Asian medicine to treat conditions such as jaundice, hypertension, inflammation, dysentery, and liver-related diseases . Palmatine has diverse pharmacological properties, including anti-inflammatory, antiviral, and neuroprotective effects . It is under investigation as a potential agent against metabolic syndrome and its related complications due to its antioxidant and anti-inflammatory properties .

Palmatine's potential therapeutic applications span several areas. It has demonstrated anticancer activity against various human cancer cell lines and can induce apoptosis in skin epithelial carcinoma cells . It exhibits a broad-spectrum antimicrobial and antiviral effect, inhibiting the activity of viruses such as West Nile virus and influenza A virus, as well as various Gram-positive and Gram-negative bacteria and fungi . Palmatine is also being explored for its neuroprotective activity, with research indicating its potential in treating Alzheimer’s disease by inhibiting acetylcholinesterase and butyrylcholinesterase activity . Studies in animals suggest that palmatine is CNS active, exhibiting antidepressant effects by regulating brain catalase levels and monoamine oxidase-A activity .

Structurally, palmatine is similar to berberine, another quaternary ammonium salt, but differs in its substitution pattern on the isoquinoline moiety . Palmatine has four methoxyl groups attached to the phenyl rings, while berberine contains a methylenedioxy moiety . Like berberine, palmatine shows promise in regulating blood lipid activity, inducing insulin release, and reducing serum total cholesterol and triglycerides . Palmatine's ability to produce singlet oxygen when interacting with DNA makes it a candidate for DNA phototherapy .

CAS No. 3486-67-7
Product Name Palmatine
Molecular Formula C21H22NO4+
Molecular Weight 352.4 g/mol
IUPAC Name 2,3,9,10-tetramethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium
Standard InChI InChI=1S/C21H22NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,9-12H,7-8H2,1-4H3/q+1
Standard InChIKey QUCQEUCGKKTEBI-UHFFFAOYSA-N
Canonical SMILES COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)OC)OC
Synonyms erbericinine
berbinium, 7,8,13,13a-tetradehydro-2,3,9,10-tetramethoxy-, chloride
berbinium, 7,8,13,13a-tetradehydro-2,3,9,10-tetramethoxy-, iodide
dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, chloride (1:1)
dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, hydroxide (1:1)
o,o-dimethyldemethyleneberberine
palmatine
palmatine cation
palmatine chloride
palmatine hydrochloride
palmatine hydroxide
palmatine iodide
palmatine ion
palmatine sulfate
palmatinium hydroxide
palmitine hydroxide
PubChem Compound 19009
Last Modified Aug 15 2023

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